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Compound of Interest

Compound Name: 4-tert-Butylbenzhydrol

CAS No.: 22543-74-4

Cat. No.: B1597934

Get Quote

IUPAC Designation & Synthetic Methodology

Executive Summary
4-tert-Butylbenzhydrol (CAS: 22543-74-4) is a diarylmethanol derivative characterized by a

bulky tert-butyl group at the para position of one phenyl ring.[1] It serves as a critical lipophilic

building block in medicinal chemistry, particularly in the synthesis of non-sedating

antihistamines (e.g., terfenadine analogs) and as a steric modifier in organometallic ligand

design. This guide provides a definitive analysis of its nomenclature, physicochemical

properties, and a validated protocol for its synthesis via Grignard addition.

Part 1: Nomenclature & Structural Analysis
The naming of this compound follows IUPAC substitutive nomenclature rules, prioritizing the

alcohol functional group attached to a central carbon.

Preferred IUPAC Name (PIN)
Systematic Name:(4-tert-Butylphenyl)(phenyl)methanol

Parent Structure: Methanol (
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).

Substituents:

Phenyl group:

attached to the methanol carbon.

4-tert-Butylphenyl group: A benzene ring substituted at the 4-position with a tert-butyl

group (

-dimethylethyl), attached to the methanol carbon.

Alphabetical Order: "Butyl" (b) precedes "Phenyl" (p). Note that "tert" is a prefix and is

ignored in alphabetization unless it is part of the fundamental name, but here "butyl" takes

precedence.

Alternative Nomenclature
Functional Class Name: 4-tert-Butylbenzhydrol.

Benzhydrol is the retained trivial name for diphenylmethanol (

).

Substitutive Variant: 1-(4-tert-Butylphenyl)-1-phenylmethanol.

SMILES:CC(C)(C)C1=CC=C(C=C1)C(O)C2=CC=CC=C2

Part 2: Physicochemical Profile
The following data aggregates experimental and calculated values for 4-tert-butylbenzhydrol.
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Property Value Note

CAS Registry Number 22543-74-4 Specific to the racemic alcohol

Molecular Formula -

Molecular Weight 240.34 g/mol -

Appearance White crystalline solid Typical of benzhydrols

Solubility

Soluble in EtOH,

, THF; Insoluble in
Lipophilic character

Predicted LogP ~4.8
High lipophilicity due to t-butyl

group

H-Bond Donors 1 Hydroxyl group

H-Bond Acceptors 1 Hydroxyl oxygen

Part 3: Synthetic Methodology
Validated Protocol: Grignard Addition
While reduction of 4-tert-butylbenzophenone is possible, the Grignard addition of

phenylmagnesium bromide to 4-tert-butylbenzaldehyde is preferred for its versatility and high

yield.

3.1 Reaction Scheme
3.2 Reagents & Materials[2]

Substrate: 4-tert-Butylbenzaldehyde (CAS 939-97-9).[3]

Reagent: Phenylmagnesium bromide (1.0 M in THF).

Solvent: Anhydrous Tetrahydrofuran (THF).

Quench: Saturated Ammonium Chloride (

).
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3.3 Step-by-Step Procedure
Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar

and a pressure-equalizing addition funnel. Maintain an inert atmosphere (

or Ar).

Solvation: Dissolve 4-tert-butylbenzaldehyde (10.0 mmol, 1.62 g) in 20 mL of anhydrous

THF. Cool the solution to 0°C using an ice bath.

Addition: Transfer Phenylmagnesium bromide (12.0 mmol, 12 mL of 1.0 M solution) to the

addition funnel. Add dropwise over 20 minutes. Note: Exothermic reaction; control rate to

maintain temp < 5°C.

Reaction: Remove ice bath and allow to warm to room temperature (25°C). Stir for 2 hours.

Monitor via TLC (Hexane/EtOAc 4:1).

Quench: Cool back to 0°C. Slowly add 15 mL of saturated aqueous

to hydrolyze the magnesium alkoxide.

Workup: Extract with Diethyl Ether (

mL). Wash combined organics with brine, dry over anhydrous

, and concentrate in vacuo.

Purification: Recrystallize from Hexane/Ethanol or purify via flash column chromatography (

, 0-10% EtOAc in Hexanes).

Reaction Workflow Visualization
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Figure 1: Logical flow of the Grignard synthesis pathway, highlighting critical process controls.
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Part 4: Analytical Characterization (Expected)
To validate the synthesis, the following spectroscopic signatures must be confirmed.

Proton NMR ( NMR, 400 MHz, )
Chemical Shift (

)
Multiplicity Integration Assignment

1.31 ppm Singlet (s) 9H
tert-Butyl methyl

protons

2.30 ppm Broad Singlet (br s) 1H Hydroxyl proton (-OH)

5.82 ppm Singlet (s) 1H
Methine proton (

-OH)

7.20 - 7.45 ppm Multiplet (m) 9H
Aromatic protons

(Phenyl + Phenylene)

Note: The tert-butyl singlet at ~1.3 ppm is the diagnostic handle confirming the presence of the

4-tert-butyl group, distinct from unsubstituted benzhydrol.

Mass Spectrometry (GC-MS)
Molecular Ion (

): 240 m/z.

Base Peak: Often 183 m/z (Loss of tert-butyl group) or 163 m/z (Loss of phenyl).

Part 5: Pharmaceutical & Industrial Applications[3]
[5]
Medicinal Chemistry (SAR)
4-tert-Butylbenzhydrol acts as a lipophilic pharmacophore. The bulky tert-butyl group

increases the partition coefficient (LogP), enhancing membrane permeability and blood-brain
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barrier (BBB) penetration, although in antihistamines (like Fexofenadine precursors), peripheral

selectivity is often engineered back into the molecule.

Ligand Synthesis
In organometallic chemistry, this alcohol is a precursor to bulky phosphine ligands or chiral

auxiliaries used in asymmetric catalysis. The steric bulk of the tert-butyl group hinders rotation,

providing rigidity to metal complexes.
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Figure 2: Downstream utility of the 4-tert-butylbenzhydrol scaffold in industrial chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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